Cas no 1806904-58-4 (Ethyl 3-chloro-6-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxylate)

• Product Name: Ethyl 3-chloro-6-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxylate
• CAS No: 1806904-58-4
• MF: C₁₀H₇ClF₅NO₂
• MW: 303.613099336624
• CID: 4871678
• Update Time: 2025-06-12

Ethyl 3-chloro-6-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-chloro-6-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxylate

• Inchi： 1S/C10H7ClF5NO2/c1-2-19-9(18)7-6(11)4(10(14,15)16)3-5(17-7)8(12)13/h3,8H,2H2,1H3
• InChI Key： LQFWJSZAKOIYIC-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)OCC)N=C(C(F)F)C=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 326
• XLogP3: 3.6
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 3-chloro-6-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxylate

Ethyl 3-chloro-6-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxylate (CAS No. 1806904-58-4): An Overview of a Promising Compound in Modern Chemical and Pharmaceutical Research

Ethyl 3-chloro-6-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxylate (CAS No. 1806904-58-4) is a highly specialized compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in the pharmaceutical and agricultural industries. This compound, often referred to by its CAS number for brevity, is a member of the pyridine family and features a combination of chloro, difluoromethyl, and trifluoromethyl substituents, which contribute to its distinctive properties.

The chemical structure of Ethyl 3-chloro-6-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxylate is characterized by a pyridine ring with specific functional groups attached. The presence of the chloro group at the 3-position, the difluoromethyl group at the 6-position, and the trifluoromethyl group at the 4-position imparts significant stability and reactivity to the molecule. The ethyl ester group at the 2-position further enhances its solubility and reactivity in various solvents, making it a versatile compound for synthetic chemistry.

In terms of synthesis, Ethyl 3-chloro-6-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxylate can be prepared through a series of well-documented reactions. One common approach involves the reaction of a suitable pyridine derivative with chlorinating agents, followed by fluorination steps to introduce the difluoromethyl and trifluoromethyl groups. The final step typically involves esterification to form the ethyl ester. Recent advancements in synthetic methods have led to more efficient and environmentally friendly processes, reducing the overall cost and environmental impact of production.

The physical properties of Ethyl 3-chloro-6-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxylate are also noteworthy. It is a solid at room temperature with a melting point typically ranging from 70°C to 80°C. The compound is moderately soluble in organic solvents such as dichloromethane, acetone, and ethanol but has limited solubility in water. Its stability under various conditions makes it suitable for long-term storage and transportation.

One of the key areas where Ethyl 3-chloro-6-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxylate has shown promise is in pharmaceutical research. Studies have indicated that this compound exhibits potent biological activity against a range of pathogens, including bacteria and fungi. Its ability to disrupt cellular processes through its unique chemical structure has led to its evaluation as a potential lead compound for the development of new antimicrobial agents. Additionally, preliminary research suggests that it may have applications in treating certain types of cancer due to its ability to inhibit specific enzymes involved in tumor growth.

In the agricultural sector, Ethyl 3-chloro-6-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxylate has been explored as a potential herbicide or fungicide. Its high selectivity and low toxicity to non-target organisms make it an attractive candidate for crop protection products. Field trials have shown promising results in controlling various weeds and fungal diseases, leading to increased crop yields and reduced environmental impact compared to traditional pesticides.

From an environmental perspective, the use of compounds like Ethyl 3-chloro-6-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxylate raises important considerations regarding their fate and effects on ecosystems. Recent studies have focused on understanding the degradation pathways of this compound in soil and water environments. Results indicate that it undergoes rapid biodegradation under aerobic conditions, minimizing its persistence in the environment. However, ongoing research is necessary to fully assess its long-term ecological impact.

In conclusion, Ethyl 3-chloro-6-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxylate (CAS No. 1806904-58-4) represents a significant advancement in modern chemical and pharmaceutical research. Its unique chemical structure and diverse applications make it a valuable compound for both academic exploration and industrial development. As research continues to uncover new properties and uses, this compound is likely to play an increasingly important role in addressing some of the most pressing challenges in healthcare and agriculture.